Cas no 851407-49-3 (N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide)

• Product Name: N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide
• CAS No: 851407-49-3
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 5994965
• PubChem ID: 3485715
• Update Time: 2025-10-29

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide
• Benzamide, N-[2-(1,2-dihydro-7,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-nitro-
• N-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-nitrobenzamide
• MLS000697211
• F0611-0775
• SMR000237688
• AB00669697-01
• HMS2523P22
• 851407-49-3
• AKOS024587279
• CHEMBL1446778

• Inchi： 1S/C20H19N3O4/c1-12-6-7-14-10-16(20(25)22-18(14)13(12)2)8-9-21-19(24)15-4-3-5-17(11-15)23(26)27/h3-7,10-11H,8-9H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： YSGGPAYPTAZJDM-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=C(C)C=C2)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Predicted)
• Boiling Point: 635.5±55.0 °C(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide (CAS No. 851407-49-3): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide (CAS No. 851407-49-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide is characterized by a quinoline core with specific substituents that contribute to its biological activity. The presence of the 7,8-dimethyl and 2-oxo groups on the quinoline ring, along with the 3-nitrobenzamide moiety, imparts unique pharmacological properties to the molecule. These structural features have been shown to enhance the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Several synthetic routes have been reported for the preparation of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide. One common method involves the condensation of 7,8-dimethylquinolinone with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. This reaction typically yields high purity and good yields of the desired product. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. These synthetic methods provide researchers with flexible options for large-scale production and further optimization.

In terms of biological activities, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide has demonstrated promising results in various preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-nitrobenzamide has exhibited significant antimicrobial activity against a range of bacterial strains. In vitro tests have demonstrated its efficacy against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests that the compound could be developed into a novel antibiotic to combat antibiotic-resistant infections.

Another area of interest is the anticancer potential of N-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-y l)ethyl -3 -nitrobenzamide. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines through mechanisms such as DNA damage and cell cycle arrest. Furthermore, it has been found to inhibit angiogenesis and metastasis in animal models of cancer. These findings highlight its potential as a lead compound for developing new anticancer drugs.

The pharmacokinetic properties of N -2 -(7 ,8 -dim ethyl -2 -ox o -1 ,2 -dihy droqu inolin -3 -yl )eth yl -3 -nit roben zam ide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects in clinical settings.

In conclusion, N -2 -(7 ,8 -dim ethyl -2 -ox o -1 ,2 -dihy droqu inolin -3 -yl )eth yl -3 -nit roben zam ide (CAS No. 851407 -49 -3 ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.